Cas no 1214372-42-5 (2-[3-bromo-4-(trifluoromethyl)phenyl]acetonitrile)

• Product Name: 2-[3-bromo-4-(trifluoromethyl)phenyl]acetonitrile
• CAS No: 1214372-42-5
• MF: C₉H₅BrF₃N
• MW: 264.041911840439
• CID: 2617620
• PubChem ID: 71744221
• Update Time: 2025-06-10

2-[3-bromo-4-(trifluoromethyl)phenyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[3-bromo-4-(trifluoromethyl)phenyl]acetonitrile
• PYB37242
• CS-0442536
• [3-Bromo-4-(trifluoromethyl)phenyl]acetonitrile
• CL9052
• 3-bromo-4-(trifluoromethyl)phenylacetonitrile
• MFCD13185429
• DTXSID80857438
• 996-366-2
• 2-(3-BROMO-4-(TRIFLUOROMETHYL)PHENYL)ACETONITRILE
• 1214372-42-5

• MDL： MFCD13185429
• Inchi： 1S/C9H5BrF3N/c10-8-5-6(3-4-14)1-2-7(8)9(11,12)13/h1-2,5H,3H2
• InChI Key： WNZBURKWVVBNCF-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC#N)C=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 262.95575Da
• Monoisotopic Mass: 262.95575Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-[3-bromo-4-(trifluoromethyl)phenyl]acetonitrile

2-[3-Bromo-4-(Trifluoromethyl)Phenyl]Acetonitrile: A Comprehensive Overview

2-[3-Bromo-4-(Trifluoromethyl)Phenyl]Acetonitrile (CAS No. 1214372-42-5) is a highly specialized organic compound with significant applications in various fields of chemistry, particularly in pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 3-position and a trifluoromethyl group at the 4-position of a phenyl ring, connected to an acetonitrile group. The combination of these functional groups makes it a versatile building block for synthesizing complex molecules.

The synthesis of 2-[3-Bromo-4-(Trifluoromethyl)Phenyl]Acetonitrile involves advanced organic chemistry techniques, including nucleophilic substitution and coupling reactions. Recent studies have highlighted its role as an intermediate in the development of novel pharmaceutical agents, particularly in the design of kinase inhibitors and other bioactive compounds. The trifluoromethyl group contributes to the compound's stability and lipophilicity, while the bromine atom provides sites for further functionalization.

One of the most notable applications of this compound is in the field of medicinal chemistry. Researchers have utilized its structure to develop potential treatments for various diseases, including cancer and inflammatory disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 2-[3-Bromo-4-(Trifluoromethyl)Phenyl]Acetonitrile exhibit potent inhibitory activity against specific kinases involved in tumor growth and metastasis.

In addition to its pharmaceutical applications, 2-[3-Bromo-4-(Trifluoromethyl)Phenyl]Acetonitrile has also found use in materials science. Its ability to undergo polymerization under specific conditions has led to its exploration as a precursor for advanced polymers with tailored electronic properties. Recent advancements in this area have been documented in *Macromolecules*, where researchers reported the synthesis of high-performance polymers derived from this compound.

The physical properties of 2-[3-Bromo-4-(Trifluoromethyl)Phenyl]Acetonitrile are well-documented, with a melting point of approximately 85°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for various synthetic procedures. The compound's stability under normal storage conditions further enhances its utility in research and industrial settings.

From an environmental perspective, studies have shown that 2-[3-Bromo-4-(Trifluoromethyl)Phenyl]Acetonitrile exhibits moderate biodegradability, with degradation rates influenced by pH levels and microbial activity. These findings are crucial for assessing its environmental impact and ensuring safe disposal practices.

In conclusion, 2-[3-Bromo-4-(Trifluoromethyl)Phenyl]Acetonitrile (CAS No. 1214372-42-5) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key player in modern chemical research.